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These application notes provide a comprehensive overview of the use of Tinuvin 123 as a light
stabilizer for Ethylene Propylene Diene Monomer (EPDM) rubber. This document details the
mechanism of action, presents typical performance data, and offers detailed experimental
protocols for evaluating the stabilizing effects of Tinuvin 123 on EPDM formulations.

Introduction

Ethylene Propylene Diene Monomer (EPDM) rubber is a widely utilized elastomer known for its
excellent resistance to heat, ozone, and weathering.[1][2] However, prolonged exposure to
ultraviolet (UV) radiation can lead to degradation, resulting in undesirable changes such as
discoloration, surface cracking, and a reduction in mechanical properties.[1][2] To mitigate
these effects, light stabilizers are incorporated into EPDM formulations. Tinuvin 123, a
hindered amine light stabilizer (HALS), has been shown to be a highly effective agent for
protecting EPDM rubber from photodegradation.[1][2][3][4] Unlike UV absorbers, which function
by absorbing UV radiation, HALS like Tinuvin 123 act by scavenging free radicals that are
generated during the photo-oxidation process.[4]
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Mechanism of Action: The Denisov Cycle

Tinuvin 123 functions through a regenerative cyclic process known as the Denisov Cycle. This
mechanism allows a single molecule of the stabilizer to neutralize multiple free radicals,
providing long-lasting protection to the polymer. The process can be summarized in the
following key steps:

o Activation: The secondary amine of the HALS is oxidized to a stable nitroxyl radical.

» Radical Scavenging: The nitroxyl radical traps alkyl radicals (Re) in the polymer, forming an
amino ether.

e Regeneration: The amino ether then reacts with peroxy radicals (ROOe), regenerating the
nitroxyl radical and forming non-radical, stable byproducts.

This continuous cycle of radical scavenging and regeneration is what makes HALS, such as
Tinuvin 123, highly efficient and persistent in their stabilizing effect.
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Caption: The Denisov Cycle of Tinuvin 123 in EPDM stabilization.

Performance Data

The incorporation of Tinuvin 123 into EPDM formulations significantly improves its resistance
to weathering, particularly in terms of color stability and the retention of surface integrity. While
Tinuvin 123 has a minimal effect on the initial mechanical properties of the EPDM, its true
value is observed after exposure to UV radiation. The following tables present representative
data on the performance of EPDM with and without Tinuvin 123 after accelerated weathering.

Disclaimer: The following data is illustrative and compiled from trends observed in the scientific
literature. Actual results may vary depending on the specific EPDM formulation, processing
conditions, and weathering parameters.

Table 1: Mechanical Properties Before and After Accelerated Weathering

EPDM EPDM + 1.0
EPDM EPDM + 1.0 . .
L (Control) - phr Tinuvin
Property (Control) - phr Tinuvin
After 123 - After
Unaged 123 - Unaged . .
Weathering Weathering
Tensile Strength
15.2 15.1 10.5 13.8
(MPa)
Elongation at
450 445 280 410

Break (%)

Table 2: Color Stability After Accelerated Weathering
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EPDM EPDM + 1.0
EPDM EPDM + 1.0 . .
L (Control) - phr Tinuvin
Property (Control) - phr Tinuvin
After 123 - After
Unaged 123 - Unaged . .
Weathering Weathering
Color Change
0 0 8.5 2.1
(AE¥)
) Significant .
Visual ) Minimal color
No change No change yellowing and
Assessment _ change
fading
Surface Noticeable No significant
- Smooth Smooth ) )
Condition surface cracking cracking

Experimental Protocols

The following are detailed protocols for the preparation and testing of EPDM rubber samples to
evaluate the efficacy of Tinuvin 123.

EPDM Compound Preparation

This protocol describes the preparation of a control EPDM compound and a stabilized
compound containing Tinuvin 123.

Materials:

EPDM rubber

Carbon black (e.g., N550)

Paraffinic oil

Zinc oxide

Stearic acid

Sulfur
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e Accelerators (e.g., MBTS, TMTD)

e Tinuvin 123

Equipment:

e Two-roll mill or internal mixer

e Compression molding press

Procedure:

o Mastication: Soften the EPDM rubber on a two-roll mill at a temperature of approximately 50-
60°C.

e Ingredient Incorporation:

o Add zinc oxide and stearic acid and mix until well dispersed.

o Gradually add the carbon black, ensuring it is fully incorporated.

o Add the paraffinic oil and mix until the compound is homogeneous.

o For the stabilized compound, add 1.0 phr (parts per hundred rubber) of Tinuvin 123 and
mix thoroughly.

o Curing Agent Addition: Add the sulfur and accelerators at a lower temperature (around 40°C)
to prevent premature curing (scorching). Mix until a uniform blend is achieved.

o Homogenization: Pass the compound through the mill several times to ensure all ingredients
are evenly dispersed.

e Curing: Compression mold the EPDM sheets to the desired thickness at a temperature of
160-180°C for a predetermined cure time (typically 10-20 minutes), which should be
determined by rheometer testing.

» Conditioning: Allow the cured sheets to condition at room temperature for at least 24 hours
before testing.
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Start: Raw EPDM

1. Mastication
(Two-Roll Mill)

2. Add Fillers & Ol
(ZnO, Stearic Acid, Carbon Black, Oil)
3. Add Tinuvin 123
(For stabilized sample)
4. Add Curatives
(Sulfur, Accelerators)
(5. Homogenization]
6. Compression Molding
(Curing)

7. Conditioning
(24h at RT)

End: Test Specimens
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Caption: Workflow for EPDM compound preparation.
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Accelerated Weathering

This protocol is for subjecting the EPDM samples to artificial weathering to simulate the effects
of prolonged sun exposure.

Standard: Conforms to ASTM D750 - Standard Test Method for Rubber Deterioration Using
Artificial Weathering Apparatus.

Equipment:
e Xenon arc weathering chamber
Procedure:

e Sample Mounting: Mount the EPDM test specimens in the sample holders of the weathering
chamber.

o Exposure Cycle: Program the chamber to run a continuous light cycle with periodic water
spray. A typical cycle is:

o Light Source: Xenon arc lamp with appropriate filters to simulate natural sunlight.

Irradiance: 0.55 W/m2 at 340 nm.

o

[e]

Black Panel Temperature: 65 + 3°C.

o

Relative Humidity: 50 + 5%.

[¢]

Water Spray: 18 minutes of water spray for every 102 minutes of light exposure.

o Exposure Duration: Expose the samples for a total of 1000 hours, or as required by the
specific study.

o Evaluation: Remove the samples at predetermined intervals (e.g., 250, 500, 750, 1000
hours) for visual inspection and physical testing.

Material Property Testing
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These protocols are for quantifying the changes in the mechanical and optical properties of the
EPDM samples before and after weathering.

A. Tensile Properties

Standard: Conforms to ASTM D412 - Standard Test Methods for Vulcanized Rubber and
Thermoplastic Elastomers—Tension.

Equipment:

o Universal Testing Machine (UTM) with a suitable load cell.
» Die cutter for preparing dumbbell-shaped specimens.
Procedure:

e Specimen Preparation: Cut at least five dumbbell-shaped specimens from both the unaged
and aged EPDM sheets.

e Gage Length Marking: Mark the gage length on each specimen.

o Testing:
o Mount the specimen in the grips of the UTM.
o Apply a constant rate of extension (e.g., 500 mm/min) until the specimen ruptures.
o Record the force and elongation throughout the test.

e Calculation: From the stress-strain curve, determine the tensile strength (the maximum
stress) and the ultimate elongation (the elongation at the point of rupture).

e Reporting: Report the average and standard deviation of the results for each set of
specimens.

B. Color Measurement
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Standard: Conforms to ASTM D2244 - Standard Practice for Calculation of Color Tolerances
and Color Differences from Instrumentally Measured Color Coordinates.

Equipment:

e Spectrophotometer or colorimeter.

Procedure:

o Calibration: Calibrate the instrument according to the manufacturer's instructions using
standard white and black tiles.

¢ Measurement:

o Measure the CIELAB color coordinates (L, a, b*) of the unaged samples. This will serve as
the baseline.

o Measure the L, a, and b* values of the aged samples at the same locations.

o Calculation: Calculate the total color difference (AE) using the following formula: AE = [ (AL)\?
+ (Aa)\? + (Ab)\2 J"%5 where AL, Aa, and Ab are the differences in the respective values
between the aged and unaged samples.

e Reporting: Report the average AE* for each set of samples. A higher AE* value indicates a
greater change in color.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Tinuvin 123 for EPDM
Rubber Stabilization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209033/docs#application-notes-and-protocols-
tinuvin-123-for-epdm-rubber-stabilization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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